Cas no 89676-59-5 (ethyl 2,4-difluoro-1H-imidazole-5-carboxylate)

• Product Name: ethyl 2,4-difluoro-1H-imidazole-5-carboxylate
• CAS No: 89676-59-5
• MF: C₆H₆F₂N₂O₂
• MW: 176.120848178864
• CID: 712196
• PubChem ID: 582685
• Update Time: 2025-04-19

ethyl 2,4-difluoro-1H-imidazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxylicacid, 2,5-difluoro-, ethyl ester
• ETHYL 2,4-DIFLUOROIMIDAZOLE 5-CARBOXYLATE
• Ethyl 2,5-difluoro-1H-imidazole-4-carboxylate
• ethyl 2,4-difluoro-1H-imidazole-5-carboxylate
• SCHEMBL20534070
• 89676-59-5
• 2,5-difluoro-3H-imidazole-4-carboxylic acid ethyl ester
• AKOS006291070
• DTXSID90342527
• IQAZHMZPSUKCMX-UHFFFAOYSA-N
• ZB1220
• 2,4-Difluoroimidazole-5-carboxylic acid, ethyl ester
• Ethyl 2,4-difluoro-1H-imidazole-5-carboxylate #
• ethyl 2,4-difluoroimidazole-5-carboxylate
• Ethyl2,4-difluoro-1H-imidazole-5-carboxylate
• DB-297337

• Inchi： 1S/C6H6F2N2O2/c1-2-12-5(11)3-4(7)10-6(8)9-3/h2H2,1H3,(H,9,10)
• InChI Key： IQAZHMZPSUKCMX-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OCC)N=C(N1)F

Computed Properties

• Exact Mass: 176.03973376g/mol
• Monoisotopic Mass: 176.03973376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles